Cas no 1261232-54-5 (Tert-Butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate
• CAS No: 1261232-54-5
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 2162378
• Update Time: 2025-05-24

Tert-Butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-[Methyl-(4-methyl-pyrimidin-2-yl) -amino]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate
• 3-[Methyl-(4-methyl-pyrimidin-2-yl)-amino]-piperidine-1-carboxylic acid tert-butyl ester
• SBB075071
• tert-butyl 3-[methyl(4-methylpyrimidin-2-yl)amino]piperidinecarboxylate
• 3-[methyl-(4-methylpyrimidin-2-yl)amino]piperidine-1-carboxylic acid tert-butyl ester
• Tert-Butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate

• Inchi： 1S/C16H26N4O2/c1-12-8-9-17-14(18-12)19(5)13-7-6-10-20(11-13)15(21)22-16(2,3)4/h8-9,13H,6-7,10-11H2,1-5H3
• InChI Key： MXMSGUAYRQUXIU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N(C1N=CC=C(C)N=1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate

Tert-Butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate: A Comprehensive Overview

The compound Tert-Butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate, identified by the CAS number 1261232-54-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and structural versatility.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The structure of Tert-butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate incorporates a piperidine ring, a tertiary butyl group, and a substituted pyrimidine moiety, making it a promising candidate for further exploration in medicinal chemistry.

One of the key features of this compound is its ability to act as a building block in the synthesis of more complex molecules. Researchers have utilized its structure to develop bioactive compounds with potential applications in treating various diseases, including cancer and neurodegenerative disorders. The presence of the pyrimidine ring, a known heterocyclic structure with significant biological activity, adds to its appeal in drug design.

Moreover, the substitution pattern on the piperidine ring plays a crucial role in determining the compound's pharmacokinetic properties. The tertiary butyl group attached to the piperidine ring contributes to the molecule's lipophilicity, which is essential for its absorption and bioavailability. This makes Tert-butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate an attractive starting material for developing drugs with optimal pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The use of advanced synthetic techniques has enabled researchers to optimize the synthesis process, ensuring high yields and purity levels.

Recent advancements in computational chemistry have also provided valuable insights into the molecular properties of Tert-butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate. Molecular docking studies have revealed potential binding interactions with key biological targets, suggesting its role as a lead compound in drug discovery programs.

Furthermore, the compound's stability under various conditions has been extensively studied, making it suitable for use in both laboratory and industrial settings. Its ability to withstand harsh reaction conditions without degradation ensures its reliability as an intermediate in organic synthesis.

In conclusion, Tert-butyl 3-(methyl(4-methylpyrimidin-2-yl)amino)piperidine-1-carboxylate (CAS No. 1261232-54-5) is a versatile organic compound with immense potential in pharmaceutical research and development. Its unique structure, combined with favorable pharmacokinetic properties and synthetic accessibility, positions it as a valuable tool in advancing modern medicine.